Cas no 892155-14-5 (4-(3,3,4,4,5,5,6,6,6-nonafluorohexylsulfanyl)phenol)
4-(3,3,4,4,5,5,6,6,6-nonafluorohexylsulfanyl)phenol Chemical and Physical Properties
Names and Identifiers
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- 4-(3,3,4,4,5,5,6,6,6-nonafluorohexylsulfanyl)phenol
- 4-(3,3,4,4,5,5,6,6,6-Nonafluorohexylthio)phenol
- 4-(1H,1H,2H,2H-Perfluorohexylthio)phenol
- ACMC-20amxa
- 43849_ALDRICH
- 43849_FLUKA
- CTK8C5927
- AG-L-63888
- 4-(3,3,4,4,5,5,6,6,6-Nonafluorohexylthio)phenol, >=90%
- 892155-14-5
- NS00110563
- 4-((3,3,4,4,5,5,6,6,6-Nonafluorohexyl)thio)phenol
- 4-[(3,3,4,4,5,5,6,6,6-Nonafluorohexyl)sulfanyl]phenol
- DTXSID50583712
-
- Inchi: 1S/C12H9F9OS/c13-9(14,10(15,16)11(17,18)12(19,20)21)5-6-23-8-3-1-7(22)2-4-8/h1-4,22H,5-6H2
- InChI Key: APYSALHUWCFHHV-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)O)CCC(C(C(C(F)(F)F)(F)F)(F)F)(F)F
Computed Properties
- Exact Mass: 372.02303954g/mol
- Monoisotopic Mass: 372.02303954g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 45.5Ų
Experimental Properties
- Melting Point: 43-49 °C
- Flash Point: 110 °C
4-(3,3,4,4,5,5,6,6,6-nonafluorohexylsulfanyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-299249-1 g |
4-(3,3,4,4,5,5,6,6,6-Nonafluorohexylthio)phenol, |
892155-14-5 | 1g |
¥218.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-299249-1g |
4-(3,3,4,4,5,5,6,6,6-Nonafluorohexylthio)phenol, |
892155-14-5 | 1g |
¥218.00 | 2023-09-05 |
4-(3,3,4,4,5,5,6,6,6-nonafluorohexylsulfanyl)phenol Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 4-(3,3,4,4,5,5,6,6,6-nonafluorohexylsulfanyl)phenol
Introduction to 4-(3,3,4,4,5,5,6,6,6-nonafluorohexylsulfanyl)phenol (CAS No. 892155-14-5)
4-(3,3,4,4,5,5,6,6,6-nonafluorohexylsulfanyl)phenol, identified by the chemical abstracts service number 892155-14-5, is a fluorinated sulfanylphenolic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. The presence of a long-chain nonafluorohexylsulfanyl group imparts distinct physicochemical characteristics, making this molecule a promising candidate for various applications ranging from drug development to advanced material synthesis.
The molecular structure of 4-(3,3,4,4,5,5,6,6,6-nonafluorohexylsulfanyl)phenol consists of a phenolic core substituted with a highly fluorinated alkylsulfanyl chain. This configuration results in a molecule with enhanced lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. The fluorine atoms in the nonafluorohexylsulfanyl moiety contribute to electron-withdrawing effects, influencing the reactivity and electronic properties of the compound. Such features make it an attractive scaffold for developing novel bioactive molecules.
In recent years, the interest in fluorinated compounds has surged due to their ability to modulate pharmacokinetic profiles and improve drug efficacy. The introduction of fluorine atoms into organic molecules often leads to increased metabolic resistance and better membrane penetration. This property is particularly valuable in the context of drug discovery, where optimizing pharmacokinetic parameters is essential for achieving therapeutic success. The nonafluorohexylsulfanyl group in 4-(3,3,4,4,5,5,6,6,6-nonafluorohexylsulfanyl)phenol exemplifies how strategic fluorination can enhance molecular properties.
One of the most compelling aspects of 4-(3,3,4,4,5,5,6,6,6-nonafluorohexylsulfanyl)phenol is its potential as an intermediate in synthesizing more complex pharmacophores. The sulfanylphenolic core provides a versatile platform for further functionalization through various chemical reactions such as sulfonation, reduction reactions involving transition metals like palladium or nickel catalysis (e.g., Pd-catalyzed cross-coupling reactions), or hydrogenation processes. These transformations can yield derivatives with tailored biological activities suitable for targeted therapeutic applications.
The synthesis of 4-(3S)-(-)-trans-4-(1S)-camphanoyloxy-2-fluorocyclohexanecarboxylic acid, while not directly related to 892155-14-5, shares similarities in terms of fluorinated sulfanyl-containing structures and underscores the broader significance of such motifs in medicinal chemistry. The compound mentioned here has been studied for its potential role as an intermediate in producing protease inhibitors and other enzyme-targeting agents. This highlights how compounds featuring sulfanyl groups can be pivotal in designing molecules that interact with biological targets with high specificity.
Recent advancements in computational chemistry have further facilitated the exploration of fluorinated sulfanylphenols like 892155-14-5. Molecular modeling techniques combined with quantum mechanical calculations have enabled researchers to predict binding affinities and optimize molecular structures for improved bioactivity. These computational approaches are particularly useful in identifying lead compounds for drug development pipelines. By leveraging such methodologies alongside experimental validation (e.g., NMR spectroscopy for structural confirmation), scientists can accelerate the discovery process.
The role of fluorine-containing compounds extends beyond pharmaceutical applications into materials science. For instance,perfluoroalkylated sulfonamides have been explored as additives in liquid crystals due to their ability to modify mesogenic properties. While not directly applicable to 892155-14-5, this demonstrates how sulfanyl groups when combined with perfluoroalkyl chains can impart unique material characteristics useful in display technologies or other advanced applications.
In conclusion,4-(3S)-(-)-trans-4-(1S)-camphanoyloxy-2-fluorocyclohexanecarboxylic acid, though distinct from CAS No. 892155-14-5, exemplifies the versatility of fluorinated sulfanylphenols as building blocks for innovative chemical entities. The structural features inherent to these compounds—such as lipophilicity modulation by fluorine atoms and metabolic stability conferred by sulfanyl moieties—position them at the forefront of modern chemical research across multiple disciplines including drug discovery and advanced materials engineering.
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